![molecular formula C22H22N4O3 B2724224 6-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile CAS No. 2034448-29-6](/img/structure/B2724224.png)
6-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
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Overview
Description
The compound is a complex organic molecule with multiple functional groups including a pyrrolidine ring, a naphthyridine ring, and a carbonitrile group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the pyrrolidine ring might be formed through a cyclization reaction, while the naphthyridine ring could be formed through a multi-component reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carbonitrile group could undergo hydrolysis to form a carboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would depend on the polarity of its functional groups, while its melting and boiling points would depend on the strength of the intermolecular forces .Scientific Research Applications
Novel Synthesis Methods
Research has focused on developing novel synthesis methods for 1,6-naphthyridin-2(1H)-ones and their derivatives, which are structurally related to the compound . For instance, a study described a new and convenient procedure for synthesizing these compounds, highlighting the potential for creating a variety of derivatives through innovative synthetic routes (Singh & Lesher, 1990). These methods may be applicable in designing synthesis pathways for the compound of interest, emphasizing the importance of synthetic chemistry in discovering new molecules with potential applications.
Biological Effects and Applications
Derivatives of naphthyridine and related structures have been explored for their antimicrobial and antifungal activities. A study synthesized derivatives incorporating a benzotriazole moiety or 1,3,4-thiadiazole derivatives, testing them for antimicrobial and antifungal properties (Al-Omran, El-Khair, & Mohareb, 2002). This indicates the potential for compounds like 6-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile to be explored for similar biological applications, contributing to the development of new therapeutic agents.
Conducting Polymers
Research into derivatized bis(pyrrol-2-yl) arylenes, including structures related to naphthyridine, has shown potential in creating conducting polymers with low oxidation potentials (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996). These findings suggest avenues for developing materials with novel electrical properties, possibly including compounds with the naphthyridine core.
Antioxidant and Antimicrobial Activities
Compounds structurally related to the target molecule have been synthesized and evaluated for their antimicrobial and antioxidant activities. This underscores the potential of structurally complex naphthyridine derivatives in contributing to the fields of medicinal chemistry and pharmacology by offering new scaffolds for drug development (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Water Oxidation Catalysts
Ruthenium complexes with ligands structurally similar to naphthyridine have been studied for their efficacy as water oxidation catalysts. These studies open up possibilities for the application of naphthyridine derivatives in catalysis and renewable energy research (Zong & Thummel, 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-[1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3/c1-13-3-4-18(7-14(13)2)26-12-17(9-20(26)27)22(29)25-6-5-19-16(11-25)8-15(10-23)21(28)24-19/h3-4,7-8,17H,5-6,9,11-12H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQXIJSXTBIISHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)N3CCC4=C(C3)C=C(C(=O)N4)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
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